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The table below summarizes the key experimental findings on the residual antimalarial activity and other

characteristics of different Tripynadine forms, based on a 1993 study in mice and monkeys [1].

Parameter

Tripynadine Free Base

Tripynadine Phosphate

Piperaquine Phosphate
(Reference)

Residual
Activity in Mice

Dosing in
Monkeys

Activity
Reduction

Side Effects

100% infection protection

20 days post-dose (at 4.5x

EDso) [1]

200 mg/kg total dose
required for 20-day
residual activity [1]

Activity decreased
significantly at a lower

dose (100 mg/kg) [1]

Not reported in the study

Longer residual activity
than free base [1]

Information not specified
in the study

Information not specified
in the study

Caused vomiting in
monkeys during
medication [1]

Used as a comparative
benchmark [1]

Information not specified
in the study

Information not specified
in the study

Not reported in the study
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Piperaquine Phosphate
Parameter Tripynadine Free Base Tripynadine Phosphate peraq P

(Reference)
Overall Slightly less residual Longer activity than free Slightly superior residual
Comparison activity than Piperaquine base, but with tolerability activity to Tripynadine
[1] issues [1] free base [1]

Another salt form, Tripynadine hydroxynaphthoate, was also tested and found to have less residual

antimalarial activity than either the phosphate salt or the free base [1].

Experimental Protocols from Cited Research

The following details the methodology used to generate the data in the comparison table [1].

e Animal Models: The studies were conducted using mice infected with Plasmodium berghei ANKA
strain and monkeys infected with P. cynomolgi bastianellii [1].

e Dosing and Administration: The compounds were administered via intragastric administration
(oral dosing). In mice, the free base was given at a dose 4.5 times its EDso (median effective dose)
[1].

o Assessment of Residual Activity: Residual antimalarial activity was evaluated by challenging the
animals with infected red blood cells (1 x 107 RBC for mice) on the 20th day after the initial drug
administration. The key metric was the infection rate observed following this challenge [1].

¢ Side Effect Monitoring: The study specifically noted observations of vomiting in monkeys during
the course of medication with the phosphate salt [1].

Diagram: Experimental Workflow for Residual Activity
Assessment

The diagram below visualizes the core experimental workflow used to evaluate the residual activity of the

compounds.
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Key Implications for Research

The data, while dated, highlights several points that remain relevant for drug development:

¢ Salt Selection is Critical: The choice of salt form (e.g., free base, phosphate, hydroxynaphthoate)
significantly impacts both the efficacy (residual activity duration) and tolerability (vomiting in
monkeys) of a drug candidate [1].

e Dose Dependency: The residual activity of Tripynadine free base is strongly dose-dependent. A
50% reduction in dose (from 200 mg/kg to 100 mg/kg) led to a clear decrease in protective activity,
which is a crucial consideration for determining the therapeutic window [1].
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e Balancing Efficacy and Tolerability: The study presents a classic development trade-off:
Tripynadine Phosphate offered longer activity but had side effects, whereas the free base was better
tolerated but had slightly shorter and less potent activity than the comparator drug, Piperaquine [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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